Cas no 2380639-34-7 (rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid)

• Product Name: rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid
• CAS No: 2380639-34-7
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6335928
• PubChem ID: 165890139
• Update Time: 2025-10-06

rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid
• EN300-6737713
• 2380639-34-7

• Inchi： 1S/C23H25NO4/c1-23(2)14(12-21(25)26)11-20(23)24-22(27)28-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,27)(H,25,26)/t14-,20-/m1/s1
• InChI Key： HJWNGRAXWDCELT-JLTOFOAXSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1C[C@H](CC(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid

Comprehensive Analysis of rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid (CAS No. 2380639-34-7)

The compound rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid (CAS No. 2380639-34-7) is a highly specialized chiral intermediate with significant applications in pharmaceutical research and peptide synthesis. Its unique structural features, including the 2,2-dimethylcyclobutyl core and the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, make it a valuable building block for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential in targeting metabolic disorders and inflammatory diseases, aligning with current trends in precision medicine.

In recent years, the demand for chiral intermediates like rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid has surged, driven by advancements in peptide-based therapeutics and small-molecule drug design. The Fmoc group in this compound is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during coupling reactions. This aligns with the growing interest in bioconjugation techniques and targeted drug delivery systems, which are frequently searched topics in scientific databases and AI-driven research platforms.

The stereochemistry of rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid plays a critical role in its biological activity. The (1R,3R) configuration ensures optimal interaction with enzymatic targets, making it a promising candidate for enzyme inhibitors and receptor modulators. This specificity is highly relevant to current research on GPCR-targeted drugs and allosteric modulators, topics that dominate academic and industrial discussions. Additionally, the 2,2-dimethylcyclobutyl moiety enhances metabolic stability, addressing a key challenge in drug development—improving pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid involves multi-step organic transformations, including asymmetric cyclization and Fmoc protection. These processes are frequently optimized to achieve high enantiomeric purity, a topic of great interest in green chemistry and sustainable synthesis. The compound’s CAS No. 2380639-34-7 is often searched in conjunction with chiral resolution methods and scale-up protocols, reflecting the practical challenges faced by chemists in industrial settings.

In conclusion, rac-2-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]acetic acid represents a cutting-edge tool for modern drug discovery. Its combination of stereochemical precision, functional versatility, and synthetic accessibility positions it at the forefront of medicinal chemistry innovation. As the pharmaceutical industry continues to explore personalized therapies and next-generation biologics, this compound is poised to play a pivotal role in shaping future therapeutics.